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Compound of Interest

Compound Name: Bacel-IN-13

Cat. No.: B12392940

For Researchers, Scientists, and Drug Development Professionals

Introduction

BACE1-IN-13, also identified as Compound 36, is a potent, orally active, and brain-penetrant
inhibitor of Beta-secretase 1 (BACEL). BACEL is a key aspartyl protease in the amyloidogenic
pathway, responsible for the initial cleavage of the Amyloid Precursor Protein (APP). This
cleavage is the rate-limiting step in the production of amyloid-beta (A3) peptides, particularly
the neurotoxic AB42 isoform, which is a hallmark of Alzheimer's disease pathology. Inhibition of
BACEL is a primary therapeutic strategy aimed at reducing AB production. BACE1-IN-13 has
demonstrated high potency in both enzymatic and cellular assays, making it a valuable tool for
in vitro studies of Alzheimer's disease.[1]

Data Presentation

The inhibitory activity of BACE1-IN-13 has been quantified in both enzymatic and cell-based
assays. The following tables summarize the key quantitative data for easy comparison.
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Parameter Value Assay Type Reference
BACEL1 Enzymatic
IC50 2.9nM [2]
Assay
IC50 1.3 nM hAB42 Cellular Assay [1][2]
BACE2 IC50 11.5nM Enzymatic Assay [1]
Cathepsin D IC50 > 100 pM Enzymatic Assay [1]

Table 1: In Vitro Inhibitory Activity of BACE1-IN-13.

Parameter Value Assay Type Reference

Cardiovascular Safety

hERG IC50 > 10 uM [1]
Assay
P-glycoprotein Efflux Cell-Based Efflux
] 5.3 [1]
Ratio Assay
Metabolic Stability ] i )
) 8% metabolized after In Vitro Metabolism
(Human Liver ) [1]
15minat 1 puM Assay

Microsomes)

Table 2: Selectivity and Safety Profile of BACE1-IN-13.

Signaling Pathway

BACE1-IN-13 targets the amyloidogenic pathway by directly inhibiting the enzymatic activity of
BACE1L. The diagram below illustrates the canonical amyloid precursor protein (APP)
processing pathway and the point of intervention for BACE1-IN-13.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for BACE1-IN-13 in
Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392940#bacel-in-13-experimental-protocol-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.medchemexpress.com/search.html?q=BACE1&ft=&fa=&fp=
https://www.benchchem.com/product/b12392940#bace1-in-13-experimental-protocol-for-cell-culture
https://www.benchchem.com/product/b12392940#bace1-in-13-experimental-protocol-for-cell-culture
https://www.benchchem.com/product/b12392940#bace1-in-13-experimental-protocol-for-cell-culture
https://www.benchchem.com/product/b12392940#bace1-in-13-experimental-protocol-for-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12392940?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

